
Health and safety information for 3-Dodecene
handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Dodecene

Cat. No.: B1237925 Get Quote

Technical Guide to the Safe Handling of 3-
Dodecene
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 3-
Dodecene, including its (Z) and (E) isomers. The information herein is compiled from available

safety data sheets and chemical databases. It is intended to provide a thorough understanding

of the potential hazards and recommended safety precautions.

Chemical and Physical Properties
3-Dodecene is an unsaturated aliphatic hydrocarbon with the chemical formula C₁₂H₂₄. It

exists as two geometric isomers, (Z)-3-dodecene (cis) and (E)-3-dodecene (trans). The

physical and chemical properties can vary slightly between these isomers.

Table 1: Physical and Chemical Properties of 3-Dodecene Isomers
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Property (Z)-3-Dodecene (E)-3-Dodecene

Molecular Formula C₁₂H₂₄[1][2] C₁₂H₂₄[1][2]

Molecular Weight 168.32 g/mol [1][2] 168.32 g/mol [1][2]

CAS Number 7239-23-8[1][3] 7206-14-6[4]

Boiling Point 212.2 ± 7.0 °C (Predicted)[4] Not explicitly available

Density
0.764 ± 0.06 g/cm³ (Predicted)

[4]
Not explicitly available

Water Solubility Insoluble[5] Insoluble[6]

Hazard Identification and Classification
The hazard profile of 3-Dodecene is primarily derived from data on its isomers and related

compounds like 1-Dodecene.

Table 2: GHS Hazard Classification for (E)-3-Dodecene

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways[6][7][8]

Flammable Liquids 4
H227: Combustible liquid[6][7]

[8]

Hazardous to the aquatic

environment, long-term hazard
4

H413: May cause long lasting

harmful effects to aquatic life[2]

Summary of Hazards:

Health Hazards: Overexposure may cause skin and eye irritation.[1] It may also have

anesthetic effects, leading to drowsiness, dizziness, and headache.[1] The substance is
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considered an aspiration hazard; if swallowed, it can enter the lungs and cause damage.[5]

[7][8] Repeated exposure may cause skin dryness or cracking.[7][8]

Fire and Explosion Hazards: 3-Dodecene is a combustible liquid.[6][7][8] Vapors are heavier

than air and may spread along floors, and can form explosive mixtures with air upon intense

heating.[7] Keep away from heat, sparks, open flames, and other ignition sources.[5][7][8]

Environmental Hazards: It is considered very toxic to aquatic life with long-lasting effects.[5]

[8] It should not be released into the environment.[5]

Experimental Protocols: Safe Handling Procedures
Detailed experimental protocols for specific applications of 3-Dodecene are beyond the scope

of this guide. However, the following general procedures for safe handling in a laboratory

setting are mandatory.

3.1. Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE. The

following provides general guidance.

Eye Protection: Wear chemical safety goggles or a face shield where splashing is possible.

[5][7]

Hand Protection: Wear appropriate chemical-resistant gloves.[5][7] The exact material and

thickness should be chosen based on the specific breakthrough time and permeation rate for

the tasks being performed.

Skin and Body Protection: Wear a lab coat, and consider additional protective clothing to

prevent skin exposure.[5][7]

Respiratory Protection: If working in a poorly ventilated area or if vapors or mists are

generated, use a NIOSH-approved respirator with an appropriate cartridge.[7]

3.2. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.[7][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14992~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:12:00~~1-Dodecene~~
https://www.sigmaaldrich.cn/CN/en/sds/sial/297879
https://www.fishersci.com/store/msds?partNumber=AAA1499236&productDescription=1-DODECENE+95%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/sial/297879
https://www.fishersci.com/store/msds?partNumber=AAA1499236&productDescription=1-DODECENE+95%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1237925?utm_src=pdf-body
https://www.qchem.com.qa/App_Documents/NAO/1-Dodecene/1-Dodecene-English(US).pdf
https://www.sigmaaldrich.cn/CN/en/sds/sial/297879
https://www.fishersci.com/store/msds?partNumber=AAA1499236&productDescription=1-DODECENE+95%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/sial/297879
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14992~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:12:00~~1-Dodecene~~
https://www.sigmaaldrich.cn/CN/en/sds/sial/297879
https://www.fishersci.com/store/msds?partNumber=AAA1499236&productDescription=1-DODECENE+95%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14992~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:12:00~~1-Dodecene~~
https://www.fishersci.com/store/msds?partNumber=AAA1499236&productDescription=1-DODECENE+95%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14992~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:12:00~~1-Dodecene~~
https://www.benchchem.com/product/b1237925?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14992~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:12:00~~1-Dodecene~~
https://www.sigmaaldrich.cn/CN/en/sds/sial/297879
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14992~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:12:00~~1-Dodecene~~
https://www.sigmaaldrich.cn/CN/en/sds/sial/297879
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14992~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2018:12:00~~1-Dodecene~~
https://www.sigmaaldrich.cn/CN/en/sds/sial/297879
https://www.sigmaaldrich.cn/CN/en/sds/sial/297879
https://www.sigmaaldrich.cn/CN/en/sds/sial/297879
https://und-nd.safeschoolssds.com/document/repo/cc972a5d-bb32-404a-a540-a9577dbb88cd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Provide eyewash stations and safety showers in the immediate vicinity of any area where 3-
Dodecene is handled.

3.3. Spill and Leak Procedures

Small Spills: Absorb with an inert material (e.g., sand, silica gel, universal binder) and place

in a suitable, closed container for disposal.[5][8]

Large Spills: Evacuate the area. Prevent the spill from entering drains or waterways.[5][8]

Contain the spill with absorbent materials.

Remove all sources of ignition and use spark-proof tools during cleanup.[5][8]

3.4. Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[5][7] Store locked up.[6][7][8]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[5][7] Waste is classified as hazardous.

[5]

First Aid Measures
Table 3: First Aid Procedures for 3-Dodecene Exposure
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5][7]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[5][9] Seek medical attention if

irritation develops or persists.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[5][8]

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.

Ingestion

Do NOT induce vomiting due to the aspiration

hazard.[5][7][8] If vomiting occurs naturally, have

the victim lean forward. Call a physician or

poison control center immediately.[5][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[5]

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[6]

Specific Hazards: The material is combustible and may explode when heated.[5][8] Thermal

decomposition can lead to the release of irritating gases and vapors.[5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][7]

Visualizations
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The following diagrams illustrate key safety workflows and logical relationships for handling 3-
Dodecene.

Caption: Hazard management workflow for 3-Dodecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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